Cas no 960060-82-6 (4-(Dipropylamino)-3-nitrobenzoic acid)

960060-82-6 structure
Product name:4-(Dipropylamino)-3-nitrobenzoic acid
CAS No:960060-82-6
MF:C13H18N2O4
MW:266.293023586273
MDL:MFCD12445716
CID:4723351
4-(Dipropylamino)-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(dipropylamino)-3-nitrobenzoic acid
- 4-(Dipropylamino)-3-nitrobenzoic acid
-
- MDL: MFCD12445716
- Inchi: 1S/C13H18N2O4/c1-3-7-14(8-4-2)11-6-5-10(13(16)17)9-12(11)15(18)19/h5-6,9H,3-4,7-8H2,1-2H3,(H,16,17)
- InChI Key: ACJQPPTURSKFLV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C(=O)O)C=CC=1N(CCC)CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 310
- Topological Polar Surface Area: 86.4
4-(Dipropylamino)-3-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 051762-2.500g |
4-(Dipropylamino)-3-nitrobenzoic acid |
960060-82-6 | 2.500g |
$720.00 | 2023-09-10 | ||
Matrix Scientific | 051762-500mg |
4-(Dipropylamino)-3-nitrobenzoic acid |
960060-82-6 | 500mg |
$237.00 | 2023-09-10 |
4-(Dipropylamino)-3-nitrobenzoic acid Related Literature
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
-
Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
-
Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
-
Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
-
5. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
960060-82-6 (4-(Dipropylamino)-3-nitrobenzoic acid) Related Products
- 1934688-18-2((3,5-Dimethyl-1,2-oxazol-4-yl)methanesulfonyl fluoride)
- 2043218-06-8(1,1-Bis(trifluoromethyl)-2,2,3,3,3-pentafluoropropyl 2-fluoroacrylate)
- 1032349-99-7(N-1-4-(5-Chloro-3-phenyl-1,6-naphthyridin-2-yl)phenylcyclobutylcarbamic Acid 1,1-Dimethylethyl Ester)
- 1090389-07-3(N-(4-methanesulfonylphenyl)-2-phenylethene-1-sulfonamide)
- 941918-46-3(N-4-(2-oxopiperidin-1-yl)phenylthiophene-2-carboxamide)
- 1021137-23-4(4-(5-bromofuran-2-carbonyl)-1,3-diphenyl-4,5-dihydro-1H-pyrazol-5-one)
- 2227801-22-9(rac-(1R,3R)-3-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-dimethylcyclopropylmethanamine)
- 1353985-85-9(2-[Isopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol)
- 2227786-50-5((3S)-3-(4,4-dimethylcyclohexyl)-3-hydroxypropanoic acid)
- 1243374-05-1(Phenol, 2-methyl-4-(1-methylethoxy)-)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
